Cas no 338458-96-1 (2-(Iodomethyl)-6-(phenylmethoxy)methyl-1,4-dioxane)

• Product Name: 2-(Iodomethyl)-6-(phenylmethoxy)methyl-1,4-dioxane
• CAS No: 338458-96-1
• MF: C₁₃H₁₇IO₃
• MW: 348.176756620407
• CID: 1063045
• PubChem ID: 10641427
• Update Time: 2025-05-20

2-(Iodomethyl)-6-(phenylmethoxy)methyl-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-(Iodomethyl)-6-[(phenylmethoxy)methyl]-1,4-dioxane
• 2-(IODOMETHYL)-6-[(PHENYLMETHOXY)METHYL]-1,4-DIOXANE,LIGHT BROWN OILD
• 2-(iodomethyl)-6-(phenylmethoxymethyl)-1,4-dioxane
• DTXSID80442909
• AGN-PC-0H8UKL
• 338458-96-1
• starbld0007049
• 2-((Benzyloxy)methyl)-6-(iodomethyl)-1,4-dioxane
• DB-260156
• 2-(Iodomethyl)-6-(phenylmethoxy)methyl-1,4-dioxane

• Inchi： 1S/C13H17IO3/c14-6-12-8-16-10-13(17-12)9-15-7-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： BAHMEZMZNVFQOY-UHFFFAOYSA-N
• SMILES： ICC1COCC(COCC2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 348.02200
• Monoisotopic Mass: 348.02224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 2.42220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(Iodomethyl)-6-(phenylmethoxy)methyl-1,4-dioxane

Compound CAS No. 338458-96-1: 2-(Iodomethyl)-6-(phenylmethoxy)methyl-1,4-dioxane

The compound CAS No. 338458-96-1, also known as 2-(Iodomethyl)-6-(phenylmethoxy)methyl-1,4-dioxane, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential uses in drug delivery systems and advanced polymer synthesis.

Structurally, 2-(Iodomethyl)-6-(phenylmethoxy)methyl-1,4-dioxane consists of a 1,4-dioxane ring with two substituents: an iodomethyl group at the 2-position and a phenylmethoxy methyl group at the 6-position. The dioxane ring provides a rigid framework that enhances the compound's stability and solubility in organic solvents. The iodomethyl group introduces a reactive iodine atom, which can participate in various nucleophilic substitution reactions, making this compound valuable in organic synthesis.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. For instance, researchers have utilized its iodomethyl group to facilitate Suzuki-Miyaura coupling reactions, enabling the construction of complex aromatic systems with high precision. Additionally, the phenylmethoxy methyl group imparts hydrophilic properties to the molecule, which is advantageous for applications in drug delivery where controlled release mechanisms are required.

In terms of synthesis, CAS No. 338458-96-1 is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The key intermediate is formed by reacting an appropriately substituted dioxane derivative with an iodomethylation agent under controlled conditions. This approach ensures high yields and maintains the integrity of the functional groups throughout the synthesis.

The physical properties of this compound are well-documented. It has a melting point of approximately 78°C and a boiling point around 155°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and THF is relatively high, making it suitable for use in solution-based reactions. The compound is also stable under normal storage conditions but should be protected from exposure to strong oxidizing agents to prevent degradation.

From an environmental standpoint, preliminary studies suggest that 2-(Iodomethyl)-6-(phenylmethoxy)methyl-1,4-dioxane exhibits low toxicity to aquatic organisms when exposed at concentrations typical of industrial effluents. However, further research is needed to fully understand its long-term environmental impact and biodegradation pathways.

In conclusion, CAS No. 338458-96-1 represents a versatile building block for modern organic chemistry. Its unique combination of functional groups and favorable physical properties positions it as a key intermediate in the development of novel pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound, its role in chemical innovation is expected to grow significantly.